Directed alkynylation of unactivated C(sp3)–H bonds with ethynylbenziodoxolones mediated by DTBP†
Green Chemistry Pub Date: 2016-06-27 DOI: 10.1039/C6GC01336H
Abstract
A general and efficient method for the direct alkynylation of unactivated C(sp3)–H bonds under metal-free conditions is described. The reaction performs smoothly under mild conditions and shows excellent functional-group tolerance. Initial mechanistic investigation indicates that the reaction may involve a radical pathway.
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